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Introduction

Calcium sulfide (CaS), an alkaline earth sulfide, presents itself as a promising, albeit less
conventional, host material for lanthanide-doped upconversion nanoparticles (UCNPSs). The
potential for biocompatibility, given that calcium and sulfur are abundant elements in the human
body, makes CaS an intriguing alternative to the more common fluoride-based UCNP hosts for
applications in bioimaging, drug delivery, and photodynamic therapy.[1] These applications
leverage the unique ability of UCNPs to convert near-infrared (NIR) light into visible or
ultraviolet (UV) light, enabling deep tissue penetration and reduced autofluorescence. This
document provides a detailed overview of the synthesis, surface functionalization, and potential
applications of lanthanide-doped CaS nanopatrticles for infrared upconversion, including
experimental protocols adapted from existing literature on UCNPs and CaS synthesis.

Data Presentation

The quantitative data for lanthanide-doped CaS nanoparticles with upconversion properties is
currently limited in publicly accessible literature. The following tables summarize available data
on the synthesis and basic properties of CaS nanoparticles. It is important to note that much of
the detailed optical characterization, such as quantum yield and lifetime for infrared
upconversion, has not been extensively reported for CaS host materials.

Table 1: Synthesis Parameters for Lanthanide-Doped Calcium Sulfide Nanoparticles
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Table 2: Biocompatibility and Cytotoxicity Data for Calcium Sulfide Nanoparticles
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Experimental Protocols

1. Synthesis of Lanthanide-Doped Calcium Sulfide Upconversion Nanopatrticles (Ln:CaS

UCNPs)

This protocol is an adaptation of the microwave-assisted synthesis of CaS nanoclusters and

incorporates lanthanide precursors.[1][2]

o Materials:

[e]

o

[¢]

Calcium acetate (Ca(CH3COO)2)
Ytterbium(lll) acetate (Yb(CHsCOO)3)

Erbium(lll) acetate (Er(CH3COOQ)3)
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[e]

Dimethyl sulfoxide (DMSO, anhydrous)

o

Ethanol (anhydrous)

[¢]

Argon gas supply

[¢]

Microwave reactor (2.45 GHz)

e Procedure:

o In a clean, dry microwave-safe reaction vessel, dissolve calcium acetate, ytterbium(lIl)
acetate, and erbium(lll) acetate in anhydrous DMSO. The molar ratio of Ca:Yb:Er should
be adjusted based on desired doping concentrations (e.g., 80:18:2). The total precursor
concentration should be kept low to promote the formation of small nanopatrticles.

o Sonicate the mixture for 15-20 minutes to ensure complete dissolution and homogeneity.
o Purge the vessel with argon gas for 10-15 minutes to create an inert atmosphere.
o Place the sealed vessel in the microwave reactor.

o Apply microwave irradiation in cycles. A suggested starting point is 5 seconds of irradiation
followed by a 15-second cooling period.[2] Repeat for a total of 15 cycles.[2]

o After the reaction, allow the solution to cool to room temperature.
o Precipitate the Ln:CaS UCNPs by adding an excess of anhydrous ethanol.

o Centrifuge the suspension at high speed (e.g., 8000 rpm for 10 minutes) to pellet the
nanoparticles.

o Discard the supernatant and wash the nanopatrticle pellet with fresh ethanol three times to
remove unreacted precursors and byproducts.

o Dry the final product under vacuum or in a desiccator.

2. Surface Functionalization with a Silica Shell
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This protocol is adapted from methods used for coating other sulfide nanoparticles and is
crucial for enhancing stability and biocompatibility in aqueous environments.[6][7][8]

o Materials:

o As-synthesized Ln:CaS UCNPs

[¢]

Cyclohexane

[¢]

Igepal CO-520 (or similar non-ionic surfactant)

[e]

Ammonium hydroxide (NHsOH, 28-30%)

o

Tetraethyl orthosilicate (TEOS)

Ethanol

[¢]

e Procedure:

[e]

Disperse the hydrophobic Ln:CaS UCNPs in cyclohexane.

o In a separate flask, prepare a microemulsion by mixing cyclohexane, Igepal CO-520, and
a small amount of aqueous ammonium hydroxide. Stir vigorously.

o Add the Ln:CaS UCNP dispersion to the microemulsion and continue stirring.

o Slowly add TEOS to the mixture while maintaining vigorous stirring. The amount of TEOS
will determine the thickness of the silica shell.

o Allow the reaction to proceed for 12-24 hours at room temperature.
o Break the microemulsion by adding an excess of ethanol.
o Collect the silica-coated Ln:CaS UCNPs (Ln:CaS@SiO2z) by centrifugation.

o Wash the nanopatrticles repeatedly with ethanol and then with deionized water to remove
surfactant and other residues.
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o The resulting Ln:CaS@SiOz nanopatrticles can be further functionalized with amine or
carboxyl groups using aminosilanes (e.g., APTES) or carboxyl-functionalized silanes,
respectively, for conjugation with biomolecules.

3. In Vitro Bioimaging of Cancer Cells

This protocol outlines a general procedure for using Ln:CaS@SiO2 UCNPs for imaging cancer
cells.

o Materials:
o Ln:CaS@SiOz nanoparticles dispersed in phosphate-buffered saline (PBS)
o Cancer cell line (e.g., HeLa, MCF-7)
o Complete cell culture medium
o PBS
o Paraformaldehyde (for fixing)
o DAPI (for nuclear counterstaining)

o Confocal microscope equipped with a NIR laser (e.g., 980 nm) and appropriate detectors
for visible light.

e Procedure:

o Seed the cancer cells in a suitable imaging dish (e.g., glass-bottom dish) and culture until
they reach 60-70% confluency.

o Remove the culture medium and wash the cells with PBS.

o Add fresh culture medium containing a specific concentration of Ln:CaS@SiO2
nanoparticles (e.g., 50-100 pg/mL).

o Incubate the cells with the nanopatrticles for a predetermined time (e.g., 4-24 hours) to
allow for cellular uptake.
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o After incubation, remove the nanoparticle-containing medium and wash the cells three
times with PBS to remove extracellular nanoparticles.

o Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.
o Wash the cells with PBS and stain the nuclei with DAPI.

o Acquire images using the confocal microscope. Excite the UCNPs with the NIR laser and
collect the upconverted visible light emission.

4. In Vitro Photodynamic Therapy (PDT)

This protocol describes a general method for evaluating the PDT efficacy of photosensitizer-
conjugated Ln:CaS@SiOz nanopatrticles.

e Materials:
o Photosensitizer-conjugated Ln:CaS@SiOz nanopatrticles
o Cancer cell line
o Complete cell culture medium
o PBS
o Cell viability assay kit (e.g., MTT, PrestoBlue)
o Singlet oxygen sensor green (SOSG) or similar reactive oxygen species (ROS) probe
o NIR laser (e.g., 980 nm) with controlled power density.
e Procedure:
o Seed cancer cells in a 96-well plate and culture overnight.

o Treat the cells with different concentrations of the photosensitizer-conjugated
nanoparticles for a specified duration. Include control groups (no nanopatrticles,
nanoparticles without photosensitizer, cells with photosensitizer only).
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o After incubation, wash the cells with PBS and add fresh medium.

o Expose the designated wells to NIR laser irradiation for a set time. The power density
should be optimized to be non-toxic to cells in the absence of the nanoparticles.[9]

o After irradiation, incubate the cells for another 24-48 hours.

o Assess cell viability using a standard assay kit according to the manufacturer's
instructions.

o To confirm ROS generation, in a separate experiment, incubate the nanoparticle-treated
cells with a ROS probe (e.g., SOSG) before NIR irradiation and measure the fluorescence
increase.

Mandatory Visualizations
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Caption: Energy transfer upconversion (ETU) mechanism in Yb3*/Er3*+ co-doped CaS
nanoparticles.
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Caption: Experimental workflow for in vitro bioimaging using Ln:CaS UCNPs.
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Caption: Workflow for in vitro photodynamic therapy (PDT) using Ln:CaS UCNPs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b213195?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10137321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10137321/
https://patents.google.com/patent/US8945494B1/en
https://patents.google.com/patent/US8945494B1/en
https://www.researchgate.net/publication/324450153_PEG_capped_CaS_nanoparticles_synthesized_by_wet_chemical_co-precipitation_method
https://pubs.acs.org/doi/abs/10.1021/ja5076663
https://www.science.gov/topicpages/c/calcium+sulfide+nanoparticles
https://pubs.acs.org/doi/abs/10.1021/cm980670s
https://www.semanticscholar.org/paper/Surface-Synthesis-of-Zinc-Sulfide-Nanoparticles-on-Dhas-Zaban/ea665ecda3f8f118f6e35aab139401b0554fe18f
https://www.semanticscholar.org/paper/Surface-Synthesis-of-Zinc-Sulfide-Nanoparticles-on-Dhas-Zaban/ea665ecda3f8f118f6e35aab139401b0554fe18f
https://www.semanticscholar.org/paper/Surface-Synthesis-of-Zinc-Sulfide-Nanoparticles-on-Dhas-Zaban/ea665ecda3f8f118f6e35aab139401b0554fe18f
https://nanocomposix.com/pages/silica-surface
https://pubs.acs.org/doi/10.1021/nn505051d
https://www.benchchem.com/product/b213195#application-of-calcium-sulfide-in-infrared-upconversion
https://www.benchchem.com/product/b213195#application-of-calcium-sulfide-in-infrared-upconversion
https://www.benchchem.com/product/b213195#application-of-calcium-sulfide-in-infrared-upconversion
https://www.benchchem.com/product/b213195#application-of-calcium-sulfide-in-infrared-upconversion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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